Cas no 2229631-43-8 (1,1-difluoro-2-2-(pyrrolidin-1-yl)pyridin-3-ylpropan-2-amine)

• Product Name: 1,1-difluoro-2-2-(pyrrolidin-1-yl)pyridin-3-ylpropan-2-amine
• CAS No: 2229631-43-8
• MF: C₁₂H₁₇F₂N₃
• MW: 241.280289411545
• CID: 6527022
• PubChem ID: 165852402
• Update Time: 2025-07-25

1,1-difluoro-2-2-(pyrrolidin-1-yl)pyridin-3-ylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-2-(pyrrolidin-1-yl)pyridin-3-ylpropan-2-amine
• 2229631-43-8
• 1,1-difluoro-2-[2-(pyrrolidin-1-yl)pyridin-3-yl]propan-2-amine
• EN300-1955831

• Inchi： 1S/C12H17F2N3/c1-12(15,11(13)14)9-5-4-6-16-10(9)17-7-2-3-8-17/h4-6,11H,2-3,7-8,15H2,1H3
• InChI Key： SAALFNRKBLWZJW-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1=CC=CN=C1N1CCCC1)N)F

Computed Properties

• Exact Mass: 241.13905388g/mol
• Monoisotopic Mass: 241.13905388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.2Ų

Additional information on 1,1-difluoro-2-2-(pyrrolidin-1-yl)pyridin-3-ylpropan-2-amine

Introduction to 1,1-difluoro-2-2-(pyrrolidin-1-yl)pyridin-3-ylpropan-2-amine (CAS No. 2229631-43-8)

1,1-difluoro-2-2-(pyrrolidin-1-yl)pyridin-3-ylpropan-2-amine, identified by the CAS number 2229631-43-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule exhibits a unique structural framework that combines fluorinated pyridine and pyrrolidine moieties, making it a promising candidate for further exploration in drug discovery and development. The presence of fluorine atoms in its structure not only enhances its metabolic stability but also influences its electronic properties, which are critical for its biological activity.

The compound’s molecular structure consists of a propylamine chain linked to a pyridine ring, which is further substituted with a pyrrolidinyl group at the 2-position and a difluoromethyl group at the 1-position. This arrangement suggests potential interactions with biological targets such as enzymes and receptors, which are often modulated by similar structural motifs. The pyrrolidine ring, in particular, is well-known for its role in various bioactive molecules, including antiviral and anticancer agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic properties of this compound with greater accuracy. Studies indicate that the fluorine atoms may enhance the compound’s lipophilicity, which could improve its oral bioavailability—a crucial factor in drug development. Additionally, the pyrrolidinyl group may facilitate hydrogen bonding interactions with biological targets, thereby increasing the compound’s binding specificity.

In the context of modern drug discovery, 1,1-difluoro-2-2-(pyrrolidin-1-yl)pyridin-3-ylpropan-2-amine represents an intriguing example of how structural modifications can lead to novel pharmacological activity. Researchers are particularly interested in its potential as a scaffold for developing small-molecule inhibitors targeting diseases such as cancer and neurodegenerative disorders. The compound’s unique combination of fluorinated and heterocyclic groups makes it a versatile platform for medicinal chemists to explore.

One of the most compelling aspects of this molecule is its potential to serve as a lead compound for further optimization. By leveraging structure-based drug design techniques, scientists can modify specific regions of the molecule to enhance its potency, selectivity, and pharmacokinetic profile. For instance, alterations to the pyrrolidine ring or the propylamine chain could fine-tune its interactions with target proteins while maintaining overall bioactivity.

The synthesis of 1,1-difluoro-2-2-(pyrrolidin-1-yl)pyridin-3-ylpropan-2-am ine (CAS No. 2229631 -43 -8) has been achieved through multi-step organic reactions that highlight the ingenuity of synthetic chemists. The introduction of fluorine atoms requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core pyridine-pyrrolidine scaffold efficiently.

As research progresses, the biological evaluation of this compound will be critical in determining its therapeutic potential. In vitro assays can provide initial insights into its interaction with various biological targets, while preclinical studies will assess its safety and efficacy in animal models. These studies are essential steps toward translating laboratory findings into viable therapeutic options for patients.

The growing interest in fluorinated compounds stems from their ability to modulate drug properties significantly. Fluorine atoms can influence metabolic stability, binding affinity, and distribution within the body—qualities that are highly valued in drug design. 1 , 1 -difluoro - 2 - 2 - (pyrrolidin - 1 - yl ) pyridin - 3 - ylpropan - 2 - am ine (CAS No. 2229631 -43 -8) exemplifies how strategic incorporation of fluorine can enhance a molecule’s pharmaceutical profile.

In conclusion, 1 , 1 -difluoro - 2 - 2 - (pyrrolidin - 1 - yl ) pyridin - 3 - ylpropan - 2 - am ine (CAS No. 2229631 -43 -8) is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique combination of fluorinated and heterocyclic moieties makes it an attractive candidate for further development as a therapeutic agent. As scientific understanding continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases through innovative drug design strategies.